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Core Chemical Properties and Handling

Understanding the inherent properties of 8-Bromooctanoic acid (CAS 17696-11-6) is the first step in

troubleshooting side reactions. The table below summarizes key characteristics gathered from supplier

documentation and chemical databases [1] [2] [3].

Property Specification / Value Implication for Experimentation

Molecular Formula C8H15BrO2 [1] [2] [3] -

Molecular Weight 223.11 g/mol [1] [2] [3] -

Melting Point 35-37 °C (lit.) [2] [3] Compound may be a low-melting solid;
temperature control is crucial.

Boiling Point 147-150 °C at 2 mmHg (lit.)
[2]

Confirms thermal sensitivity; high-temperature
reactions risk decomposition.

Stability &
Incompatibilities

Incompatible with strong
oxidizing agents, strong

bases [2] [3]

Critical for minimizing side reactions: avoid
basic conditions that can promote hydrolysis or

elimination.
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Property Specification / Value Implication for Experimentation

Storage Conditions Sealed in a dry container at
room temperature [2]

Prevents exposure to moisture (hydrolysis)
and atmospheric contaminants.

Hazard Statements H314: Causes severe skin
burns and eye damage [1] [3]

Requires careful personal protection and
handling to ensure safety.

Potential Strategies for Minimizing Side Reactions

While not specific to this compound, the following general principles can guide your experimental design.

The workflow below outlines a logical approach to troubleshooting.
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Control Strategies

Observed Side Reactions

Analyze Reaction Pathway:
• Nucleophilic substitution

• Elimination
• Thermal decomposition

Identify Critical Parameters:
• Temperature
• pH / Basicity

• Solvent
• Presence of Nucleophiles

Implement Control Strategies

Temperature Control:
• Use lower temperatures
• Avoid prolonged heating

Re-test and
Optimize

Condition Control:
• Maintain neutral/acidic pH
• Use anhydrous solvents

• Control reactant addition rate

Purification:
• Purify starting material

• Use mild purification methods
• Store product correctly
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Based on the workflow, here are specific actions you can take:

Control Temperature Carefully: The listed boiling point suggests thermal lability [2]. Perform
reactions at the lowest effective temperature and avoid prolonged heating to prevent decomposition.

Avoid Basic Conditions: The compound is incompatible with strong bases [2] [3]. Basic conditions
can catalyze the hydrolysis of the carboxylic acid group or induce elimination reactions at the carbon-

bromine bond, generating octenoic acid derivatives.
Ensure Anhydrous Environment: The bromo-alkane moiety can be susceptible to nucleophilic

substitution, including by water (hydrolysis) [4]. Use anhydrous solvents and an inert atmosphere
(e.g., nitrogen or argon) for reactions where the bromine is intended to be a leaving group.

Purify the Starting Material: If the commercial 8-Bromooctanoic acid has degraded, purification by
recrystallization or other methods before use can improve reaction outcomes. One source mentions it

can form a "crystalline powder" [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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